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Compound of Interest

Compound Name: BLT-1

Cat. No.: B10814912 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and stability of BLT-1 when using

Dimethyl Sulfoxide (DMSO) as a solvent.

Frequently Asked Questions (FAQs)
Q1: What is BLT-1 and what is its mechanism of action?

A1: BLT-1 (Block Lipid Transport-1) is a selective inhibitor of the Scavenger Receptor B, type 1

(SR-BI).[1][2][3] It functions as a thiosemicarbazone copper chelator.[1][3] The primary

mechanism of action for BLT-1 is the inhibition of lipid transfer between high-density

lipoproteins (HDL) and cells, a process mediated by the SR-BI receptor.[1][2][3] This makes it a

valuable tool for studying cholesterol transport and its role in various biological processes,

including Hepatitis C Virus (HCV) entry, which it potently inhibits.[1]

Q2: What is the solubility of BLT-1 in DMSO?

A2: BLT-1 is highly soluble in DMSO. However, the exact solubility can vary slightly between

batches and is significantly impacted by the purity and water content of the DMSO. It is crucial

to use fresh, anhydrous (hygroscopic) DMSO for the best results, as moisture can reduce

solubility.[1][3] Forcing dissolution with ultrasonication may be necessary.[1]

Q3: How should I prepare a BLT-1 stock solution in DMSO?
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A3: To prepare a stock solution, add the appropriate volume of fresh, anhydrous DMSO to your

vial of BLT-1 powder to achieve the desired concentration. If the compound does not dissolve

immediately with vortexing, brief sonication can be used to aid dissolution.[1] For a detailed

step-by-step guide, please refer to the Experimental Protocols section.

Q4: How should I store the BLT-1 powder and my DMSO stock solution?

A4: Proper storage is critical to maintaining the integrity of BLT-1.

Powder: The solid form of BLT-1 should be stored at -20°C and is stable for up to three

years.[1][4]

DMSO Stock Solution: Once dissolved in DMSO, the solution should be aliquoted into

single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound.

[1][5] Store these aliquots at -80°C. Storage recommendations for DMSO solutions vary by

supplier, so always consult your product's datasheet.

Q5: What is the stability of a BLT-1 stock solution in DMSO?

A5: The stability of BLT-1 in DMSO is dependent on the storage temperature. When stored in

aliquots at -80°C, it can be stable for 6 months to 2 years.[1][6] Storage at -20°C is generally

recommended for shorter periods, around 1 year.[1] One supplier notes stability for only two

weeks when stored at 4°C in DMSO.[6] To ensure experimental success, using freshly

prepared solutions or solutions stored correctly at -80°C is highly recommended.[5]

Data Presentation
Table 1: BLT-1 Solubility Data
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 48 mg/mL 198.84 mM
Data from Selleck

Chemicals.[2][3][4]

DMSO 41.67 mg/mL 172.62 mM

Requires sonication.

Use newly opened

DMSO.[1]

Ethanol 48 mg/mL 198.84 mM

Water Insoluble Insoluble

Table 2: BLT-1 Storage and Stability Summary

Form
Storage
Temperature

Stability Period Source

Powder -20°C 3 years

MedchemExpress,

Selleck Chemicals[1]

[3]

Powder 4°C 2 years MedchemExpress[1]

In DMSO -80°C 2 years MedchemExpress[1]

In DMSO -80°C 6 months DC Chemicals[6]

In DMSO -20°C 1 year MedchemExpress[1]

In DMSO 4°C 2 weeks DC Chemicals[6]
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Start: Obtain BLT-1 Powder

1. Weigh appropriate
amount of BLT-1 powder

2. Add fresh, anhydrous
DMSO to desired concentration

3. Vortex to dissolve

Is it fully
dissolved?

4. Sonicate briefly
(if necessary)

No

5. Aliquot into single-use
tubes to avoid freeze-thaw

Yes

6. Store at -80°C
for long-term stability

Ready for Experimental Use

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. selleckchem.com [selleckchem.com]

3. selleckchem.com [selleckchem.com]

4. selleck.co.jp [selleck.co.jp]

5. researchgate.net [researchgate.net]

6. BLT-1 Datasheet DC Chemicals [dcchemicals.com]

To cite this document: BenchChem. [BLT-1 Technical Support Center: DMSO Solubility and
Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10814912#blt-1-solubility-and-stability-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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